Cas no 618-95-1 (Methyl 3-nitrobenzoate)

• Product Name: Methyl 3-nitrobenzoate
• CAS No: 618-95-1
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007250
• CID: 39009
• PubChem ID: 69260
• Update Time: 2025-06-14

Methyl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-nitrobenzoate
• 3-Nitrobenzoic acid methyl ester
• Methyl 3-Nitrobenzoic Acid
• 4-Methyl-3-nitrobenzoate
• Methyl-m-nitrobenzoate
• 3-carbomethoxynitrobenzene
• 3-methoxycarbonyl-1-nitrobenzene
• Benzoic acid,3-nitro-,methyl ester
• Benzoic acid,m-nitro-,methyl ester
• Methyl m-nitrobenzoate
• m-Nitrobenzoic acid,methyl ester
• Benzoicacid, m-nitro-, methyl ester (6CI,7CI,8CI)
• NSC 1327
• m-Carbomethoxynitrobenzene
• Methylm-nitrobenzoate
• m-Nitrobenzoic acidmethyl ester
• Benzoic acid, 3-nitro-, methyl ester
• m-Nitrobenzoic acid, methyl ester
• methyl3-nitrobenzoate
• Benzoic acid, m-nitro-, methyl ester
• 3-nitro-benzoic acid methyl ester
• AXLYJLKKPUICKV-UHFFFAOYSA-N
• 3-NITRO-BENZOICACIMETHYLESTER
• methyl 3-nitro-benzoate
• Methyl meta-nitrobenzoate
• 3-Nitrobenzoic acid methyl
• Methyl
• UWP97MS7EU
• CS-W017167
• NSC1327
• Q4291746
• F1685-0403
• DTXSID5060691
• CS-17374
• Z19668576
• A833473
• SY036785
• J-512970
• NS00034836
• SCHEMBL1572442
• 3-O2N-C6H4-COOCH3
• EN300-15480
• EINECS 210-573-0
• Methyl 3-nitrobenzoate, 99%
• AG-205/32711022
• InChI=1/C8H7NO4/c1-13-8(10)6-3-2-4-7(5-6)9(11)12/h2-5H,1H
• 618-95-1
• UNII-UWP97MS7EU
• MFCD00007250
• AKOS000313778
• FT-0628575
• NSC-1327
• 1-[2-(AMMONIOOXY)ETHOXY]BENZENECHLORIDE
• AI3-08853
• N0157
• DTXCID9043142
• STK397386
• DB-013430
• FN106360
• 210-573-0
• Benzoic acid,3-nitro-methyl ester; Methyl 3-nitrobenzoate; 3-Nitrobenzoic acid methyl ester

• MDL： MFCD00007250
• Inchi： 1S/C8H7NO4/c1-13-8(10)6-3-2-4-7(5-6)9(11)12/h2-5H,1H3
• InChI Key： AXLYJLKKPUICKV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1)[N+](=O)[O-])=O
• BRN： 392449

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.4283 (rough estimate)
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 279 °C(lit.)
• Flash Point: 279°C
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 72.12000
• LogP: 1.90460
• Solubility: Insoluble in water.

Methyl 3-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-nitrobenzoate

Recent Advances in the Application of Methyl 3-nitrobenzoate (CAS 618-95-1) in Chemical Biology and Pharmaceutical Research

Methyl 3-nitrobenzoate (CAS 618-95-1) is a key chemical intermediate widely used in pharmaceutical synthesis, agrochemical production, and materials science. Recent studies have highlighted its versatile applications in drug discovery, particularly as a precursor for the synthesis of bioactive molecules. This research brief consolidates the latest findings on the compound's utility, mechanism of action, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of Methyl 3-nitrobenzoate in the synthesis of novel kinase inhibitors. Researchers utilized its nitro group for selective functionalization, enabling the development of compounds with enhanced binding affinity to target proteins. The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors, underscoring the compound's value in structure-activity relationship (SAR) optimization.

In the field of antimicrobial research, Methyl 3-nitrobenzoate has emerged as a promising scaffold for combating drug-resistant pathogens. A recent ACS Infectious Diseases publication detailed its incorporation into hybrid molecules that disrupt bacterial cell wall synthesis. The nitro group's electron-withdrawing properties were found to enhance the stability of these compounds under physiological conditions, leading to prolonged half-lives and improved efficacy against methicillin-resistant Staphylococcus aureus (MRSA).

Advanced analytical techniques have provided new insights into the compound's physicochemical properties. Nuclear magnetic resonance (NMR) studies published in Chemical Communications (2024) revealed unique conformational dynamics of Methyl 3-nitrobenzoate in solution, which may explain its preferential reactivity in certain synthetic pathways. These findings have important implications for process chemistry optimization in pharmaceutical manufacturing.

The environmental fate and biodegradation of Methyl 3-nitrobenzoate have also been investigated, addressing growing concerns about pharmaceutical pollutants. Research in Environmental Science & Technology identified specific microbial consortia capable of degrading the compound through nitroreductase pathways, offering potential solutions for wastewater treatment in chemical production facilities.

Looking forward, ongoing clinical trials are evaluating derivatives of Methyl 3-nitrobenzoate as potential treatments for neurodegenerative disorders. Preliminary results suggest these compounds may modulate neuroinflammatory pathways, with phase I studies showing favorable safety profiles. The versatility of this chemical building block continues to inspire innovative applications across multiple therapeutic areas.